4-(3-chloro-4-fluorophenyl)-5-{[(2-methylbenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3-chloro-4-fluorophenyl)-3-[(2-methylphenyl)methylsulfanylmethyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H15ClFN3S2/c1-11-4-2-3-5-12(11)9-24-10-16-20-21-17(23)22(16)13-6-7-15(19)14(18)8-13/h2-8H,9-10H2,1H3,(H,21,23)
• InChI Key: OXOZAEWUNNLTGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC2=NNC(=S)N2C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H15ClFN3S2
• Molecular Weight: 379.9 g/mol

Description

4-(3-chloro-4-fluorophenyl)-5-{[(2-methylbenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C17H15ClFN3S2 and its molecular weight is 379.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.0379957 g/mol and the complexity rating of the compound is 491. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Intermolecular Interactions and Structural Analysis

• Derivatives of 1,2,4-triazoles, including those with chloro and fluoro substituents, have been synthesized and characterized, revealing complex intermolecular interactions such as C–H⋯O, C–H⋯SC, C–H⋯π, and π⋯π interactions. These interactions are crucial for understanding molecular behavior in various biological and chemical contexts (Shukla et al., 2014).
• The study of π-hole tetrel bonding interactions in triazole derivatives reveals the influence of substituents on the molecular electrostatic potential and interaction energy, providing insights into the design of molecules with tailored properties for specific applications (Ahmed et al., 2020).

Antitumor and Insecticidal Activities

• Some fused 1,2,4-triazole derivatives, including those carrying the 2,4-dichloro-5-fluorophenyl moiety, have demonstrated significant antitumor activity against a range of cancer cell lines, highlighting their potential in cancer treatment (Bhat et al., 2009).
• Tetrazole-linked triazole derivatives have shown considerable insecticidal activity against Plodia interpunctella, suggesting their use in pest control strategies (Maddila et al., 2015).

Molecular Docking and Inhibition Studies

• Molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole as epidermal growth factor receptor (EGFR) inhibitors provide insights into their mechanism of action as anti-cancer agents, indicating the potential for developing new therapeutic compounds (Karayel, 2021).
• Triazole Schiff’s base derivatives have been synthesized and evaluated for their inhibitory kinetics on tyrosinase activity, showing potent effects. This research contributes to the development of antityrosinase agents, which could have applications in medical and cosmetic industries (Yu et al., 2015).

Anti-inflammatory and Antimicrobial Activities

• Certain arylidenetriazolothiazolidinones with 2,4-dichloro-5-fluorophenyl substituents have exhibited remarkable anti-inflammatory and antimicrobial activities, presenting a promising avenue for the development of new therapeutic agents (Karthikeyan & Holla, 2008).